gamma-Elemene
Overview
Description
Gamma-elemene is a sesquiterpene that is cyclohexane substituted at positions 1, 1, 2, and 4 by methyl, vinyl, isopropenyl and isopropylidene groups, respectively (the S,S stereoisomer). It has a role as a plant metabolite and a volatile oil component. It is a sesquiterpene, a monocyclic hydrocarbon and an olefinic compound.
Scientific Research Applications
Gastric Cancer Cells : Gamma-elemene inhibits the growth of gastric cancer cells by down-regulating the expression of peroxisome proliferator-activated receptor gamma (PPARγ) mRNA, indicating its potential as a therapeutic agent in treating gastric cancer (Zhang, 2008).
Anti-Tumor Properties : It has been observed that elemene, which contains gamma-elemene, exhibits significant inhibitory effects on a variety of tumor cells, also aiding in inducing apoptosis and differentiation of these cells (Tang, Shukui, & Xie, 2010).
Laryngeal Cancer Cells : Elemene demonstrates anti-cancer abilities against laryngeal cancer cells, both in vitro and in vivo. It inhibits growth and induces apoptosis, also affecting factors involved in tumor angiogenesis and metastasis (Tao, Zhou, Zheng, & Yao, 2006).
Glioblastoma Cells : In glioblastoma cells, beta-elemene's anti-proliferation effect depends on p38 MAPK activation. It induces cell cycle arrest and inhibits cell proliferation, suggesting a pharmacological target for glioblastoma therapy (Yao et al., 2008).
Ovarian Carcinoma Cells : Beta-elemene induces cell cycle arrest and enhances cisplatin-induced growth inhibition in chemoresistant ovarian carcinoma cells, suggesting its role in sensitizing cancer cells to chemotherapy (Li et al., 2005).
Enhancing Radiosensitivity and Chemosensitivity : Beta-elemene enhances both radiosensitivity and chemosensitivity of glioblastoma cells by inhibiting the ATM signaling pathway, thus influencing DNA damage repair mechanisms (Liu, Zhou, Zhao, & Yuan, 2015).
Molecular Targets and Cancer Therapy : β-Elemene's anticancer potential involves actions on several molecular targets, including kinase enzymes, transcription factors, growth factors, and proteins. It also regulates tumor angiogenesis and metastasis, and increases sensitivity of cancer cells to chemoradiotherapy (Zhai et al., 2019).
Non-Small Cell Lung Cancer : Elemene injection combined with platinum-based chemotherapy improves disease control rate, survival rate, and quality of life in patients with stage III/IV non-small cell lung cancer (Wang et al., 2019).
properties
Product Name |
gamma-Elemene |
|---|---|
Molecular Formula |
C15H24 |
Molecular Weight |
204.35 g/mol |
IUPAC Name |
(1S,2S)-1-ethenyl-1-methyl-4-propan-2-ylidene-2-prop-1-en-2-ylcyclohexane |
InChI |
InChI=1S/C15H24/c1-7-15(6)9-8-13(11(2)3)10-14(15)12(4)5/h7,14H,1,4,8-10H2,2-3,5-6H3/t14-,15+/m0/s1 |
InChI Key |
BQSLMQNYHVFRDT-LSDHHAIUSA-N |
Isomeric SMILES |
CC(=C1CC[C@@]([C@@H](C1)C(=C)C)(C)C=C)C |
SMILES |
CC(=C1CCC(C(C1)C(=C)C)(C)C=C)C |
Canonical SMILES |
CC(=C1CCC(C(C1)C(=C)C)(C)C=C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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